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Compound of Interest

Compound Name:
(2-Bromo-5-

methylphenyl)methanol

Cat. No.: B1524077 Get Quote

(2-Bromo-5-methylphenyl)methanol is a substituted aromatic alcohol that serves as a

valuable intermediate in organic synthesis, particularly within the realms of pharmaceutical and

materials science research. Its molecular structure, featuring a brominated toluene core with a

hydroxymethyl group, provides multiple reaction sites for constructing more complex

molecules. However, the same reactivity and structural features that make it a useful synthetic

building block also necessitate a comprehensive understanding of its hazard profile.

This guide, intended for researchers, scientists, and drug development professionals, moves

beyond a standard Safety Data Sheet (SDS) to provide a deeper, field-proven perspective on

safely managing (2-Bromo-5-methylphenyl)methanol in a laboratory setting. As Senior

Application Scientists, our goal is not just to present protocols, but to explain the causality

behind them, ensuring that every procedure is a self-validating system for safety and scientific

integrity.

Hazard Identification and GHS Classification
The primary hazards associated with (2-Bromo-5-methylphenyl)methanol stem from its

irritant properties and potential for harm upon exposure. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides a clear framework for

understanding these risks at a glance.

The presence of the brominated aromatic ring and the alcohol functional group contributes to

its irritant nature. Aromatic halides can interfere with biological processes, while the alcohol
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group can lead to localized irritation. It is crucial to recognize that even solid compounds can

present inhalation risks if they are dusty or become airborne during handling.

Table 1: GHS Classification for (2-Bromo-5-methylphenyl)methanol[1][2][3]

Classification Hazard Statement Code Pictogram

Acute Toxicity, Oral

(Category 4)
Harmful if swallowed H302 alt text

Skin

Corrosion/Irritation

(Category 2)

Causes skin irritation H315 alt text

Serious Eye

Damage/Eye Irritation

(Category 2A)

Causes serious eye

irritation
H319 alt text

Specific target organ

toxicity, single

exposure (Category

3), Respiratory tract

irritation

May cause respiratory

irritation
H335 alt text

Signal Word:Warning[1][2][4]

Proactive Risk Mitigation: Engineering Controls and
Personal Protective Equipment (PPE)
A foundational principle of laboratory safety is the "Hierarchy of Controls," which prioritizes the

most effective measures for risk reduction. This framework is essential for managing the

hazards of (2-Bromo-5-methylphenyl)methanol.
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Hierarchy of Safety Controls
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(Most Effective)
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(e.g., Fume Hood)
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(Least Effective)
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Caption: Hierarchy of Controls for risk mitigation.

For this compound, engineering and administrative controls, followed by rigorous use of PPE,

form the core of a safe handling strategy.

Mandatory Engineering Controls
All work involving the handling of solid (2-Bromo-5-methylphenyl)methanol or its solutions

must be conducted in a certified chemical fume hood. This is non-negotiable. The fume hood

provides critical protection against the inhalation of fine particulates and vapors, which can

cause respiratory irritation.[3][5] Ensure the sash is kept at the lowest practical height to

maximize capture velocity.
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Personal Protective Equipment (PPE) Protocol
Proper PPE is the final barrier between the researcher and the chemical.

Hand Protection: Wear nitrile gloves. Given that skin contact can cause irritation and

potential absorption, gloves are essential.[3] Always inspect gloves for tears or punctures

before use and practice proper removal technique to avoid contaminating your skin.

Eye Protection: Chemical safety goggles are mandatory. Standard safety glasses with side

shields may not provide adequate protection from splashes or airborne dust.[6]

Protective Clothing: A flame-resistant lab coat must be worn and fully buttoned. Ensure it is

laundered professionally and not taken home.[4]

Respiratory Protection: While a fume hood is the primary control, if an emergency situation

arises outside of the hood where dust or vapors may be generated, a NIOSH-approved

respirator with an organic vapor cartridge may be necessary.[6]

Standard Operating Procedure (SOP): Weighing and
Handling
Adherence to a strict, validated protocol for handling (2-Bromo-5-methylphenyl)methanol is
critical to prevent exposure.

Objective: To accurately weigh and transfer the solid compound while minimizing exposure and

contamination.

Materials:

(2-Bromo-5-methylphenyl)methanol in its original container

Analytical balance (located within a fume hood or a ventilated balance enclosure)

Spatula

Weighing paper or boat

Receiving flask or vessel
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Waste container for contaminated materials

Step-by-Step Methodology:

Preparation: Don all required PPE (goggles, lab coat, nitrile gloves). Confirm that the

chemical fume hood is operational and airflow is adequate.

Staging: Place all necessary equipment (balance, spatula, weigh boat, receiving vessel,

waste container) inside the fume hood. This prevents the need to move contaminated items

in and out of the controlled space.

Dispensing: Carefully open the container of (2-Bromo-5-methylphenyl)methanol. Use a

clean spatula to transfer the desired amount of solid onto the weigh boat on the balance.

Perform this action slowly and deliberately to prevent the generation of airborne dust.

Transfer: Once the desired mass is weighed, carefully transfer the solid from the weigh boat

into the receiving vessel.

Cleanup: Immediately place the used weigh boat and any contaminated wipes into the

designated solid waste container. Clean the spatula thoroughly.

Sealing: Tightly close the primary container of (2-Bromo-5-methylphenyl)methanol.

Post-Handling: Remove gloves using the proper technique and dispose of them. Wash

hands thoroughly with soap and water.[3]

Emergency Response and First Aid
Preparedness is key to mitigating the harm from an accidental exposure. All personnel must be

familiar with the location of safety showers and eyewash stations.

Exposure Protocols
Inhalation: Immediately move the affected person to fresh air.[7] If breathing is difficult or has

stopped, trained personnel should provide artificial respiration or oxygen. Seek immediate

medical attention.[8][9]
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Skin Contact: Remove all contaminated clothing immediately.[7] Flush the affected skin with

copious amounts of water for at least 15 minutes.[4] If irritation develops or persists, seek

medical attention.[8]

Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open.[4][6] Remove contact lenses if present and easy to do so.

[9] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[4][10] Rinse the mouth with water and have the person

drink a few glasses of water. Never give anything by mouth to an unconscious person.[11]

Call a poison control center or seek immediate medical attention.

Accidental Release and Spill Management
For a small spill of the solid material within a fume hood:

Wear appropriate PPE.

Gently sweep up the material with a brush and dustpan, avoiding dust generation.

Place the collected material and cleaning tools into a sealed, labeled container for hazardous

waste disposal.

Wipe the area with a damp cloth, and dispose of the cloth in the same waste container.

Do not allow the spilled material to enter drains or waterways.[4][11]
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Emergency Response Workflow
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Caption: Decision workflow for emergency response.

Storage, Disposal, and Physical Properties
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Proper long-term management of the chemical is essential for laboratory safety.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][10]

Keep it away from incompatible materials such as strong oxidizing agents.[6]

Disposal: Dispose of unused material and contaminated waste through a licensed hazardous

waste disposal company. Follow all local, state, and federal regulations.

Table 2: Physicochemical Properties of (2-Bromo-5-methylphenyl)methanol

Property Value Source

CAS Number 727985-37-7 [12]

Molecular Formula C₈H₉BrO [1][13]

Molecular Weight 201.06 g/mol [1]

Appearance Solid (form may vary) N/A

XlogP (predicted) 1.5 [13]

Conclusion
(2-Bromo-5-methylphenyl)methanol is a compound with a well-defined but manageable

hazard profile. Its risks, primarily centered on its irritant properties, can be effectively controlled

through the diligent application of the hierarchy of controls. By integrating robust engineering

solutions like fume hoods, mandating correct PPE, and adhering to validated handling and

emergency protocols, researchers can confidently and safely utilize this important chemical

intermediate to advance their scientific objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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